Cas no 7224-84-2 (Copper;oxidanium;4-[[4,8,11-tris[(4-cyanophenyl)methyl]-1,4,8,11-tetrazacyclotetradec-1-yl]methyl]benzonitrile)

• Product Name: Copper;oxidanium;4-[[4,8,11-tris[(4-cyanophenyl)methyl]-1,4,8,11-tetrazacyclotetradec-1-yl]methyl]benzonitrile
• CAS No: 7224-84-2
• MF: C₄₂H₄₇CuN₈O
• MW: 743.421590089798
• CID: 1753481
• PubChem ID: 5231900
• Update Time: 2025-04-21

Copper;oxidanium;4-[[4,8,11-tris[(4-cyanophenyl)methyl]-1,4,8,11-tetrazacyclotetradec-1-yl]methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• (+)-(1R,7R)-exo-brevicomin
• AC1L40JK
• (1R,5S,7R)-7-ethyl-5-methyl-6,8-dioxabicyclo&lt
• 3.2.1&gt
• octane
• 9-methyl-3-oxa-9-aza-bicyclo[3.3.1]nonan-7endo-ol
• AC1Q6ZZ3
• 7-Ethyl-5-methyl-6,8-dioxabicyclo(3.2.1)octane
• (1R,5S,7S)-9-methyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol
• SureCN833027
• exo-Brevicomin
• (1R,5S,7S)-9-methyl-3-oxa-9-aza-bicyclo[3.3.1]nonan-7-ol
• 6,8-Dioxabicyclo[3.2.1]octane, 7-ethyl-5-methyl-, (1R-exo)-
• 9-methyl-3-oxa-9-aza-bicyclo[3.3.1]nonane-7endo-ol
• (1R,7R)-exo-brevicomin
• (+)-exo-brevicomin
• Brevicomin
• (1S,5R,7S)-7-ethyl-5-methyl-6,8-dioxabicyclo[3.2.1]octane
• (1R,5S,7R)-7-ethyl-5-methyl-6,8-dioxabicyclo[3.2.1]octane
• (1R,5S,7R)-(+)-exo-brevicomin
• (1β,5β)-9-Methyl-3-oxa-9-azabicyclo[3.3.1]nonan-7α-ol
• copper,oxidanium,4-[[4,8,11-tris[(4-cyanophenyl)methyl]-1,4,8,11-tetrazacyclotetradec-1-yl]methyl]benzonitrile
• (1R,5S,7R)-7-ethyl-5-methyl-6,8-dioxabicyclo< 3.2.1> octane
• 4-[[4,8,11-tris[(4-cyanophenyl)methyl]-1,4,8,11-tetrazacyclotetradec-1-yl]methyl]benzonitrile
• 9-me
• copper
• oxidanium
• 7224-84-2
• Copper;oxidanium;4-[[4,8,11-tris[(4-cyanophenyl)methyl]-1,4,8,11-tetrazacyclotetradec-1-yl]methyl]benzonitrile

• Inchi： 1S/C42H44N8.Cu.H2O/c43-27-35-3-11-39(12-4-35)31-47-19-1-20-48(32-40-13-5-36(28-44)6-14-40)24-26-50(34-42-17-9-38(30-46)10-18-42)22-2-21-49(25-23-47)33-41-15-7-37(29-45)8-16-41;;/h3-18H,1-2,19-26,31-34H2;;1H2/q;+2;/p+1
• InChI Key： PAXWLDSSXOBNFR-UHFFFAOYSA-O
• SMILES： [Cu+2].[OH3+].N1(CC2C=CC(C#N)=CC=2)CCCN(CC2C=CC(C#N)=CC=2)CCN(CC2C=CC(C#N)=CC=2)CCCN(CC2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 742.316880g/mol
• Monoisotopic Mass: 742.316880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 8
• Complexity: 1010
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Boiling Point: 819.1°Cat760mmHg
• Flash Point: 326.7°C